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Compound of Interest

Compound Name: 1-Bromo-3-ethylbenzene

Cat. No.: B123539 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of 1-Bromo-3-ethylbenzene.

This document provides immediate, essential safety protocols and logistical plans for the

laboratory use of 1-Bromo-3-ethylbenzene. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance.

I. Understanding the Hazards
1-Bromo-3-ethylbenzene is a combustible liquid that can cause skin and serious eye irritation.

It may also lead to respiratory irritation. Due to its hazardous nature, all handling must be

conducted with appropriate personal protective equipment in a controlled environment.

II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table

outlines the required PPE for various laboratory tasks involving 1-Bromo-3-ethylbenzene.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving/Unpac

king

Safety glasses

with side shields

Nitrile gloves

(minimum 5 mil

thickness)

Lab coat
Not generally

required

Weighing/Transf

erring (in a fume

hood)

Chemical splash

goggles

Nitrile gloves

(minimum 5 mil

thickness)

Lab coat
Not generally

required

Conducting

Reactions (in a

fume hood)

Chemical splash

goggles and face

shield

Thicker,

chemical-

resistant gloves

(e.g., Viton™ or

butyl rubber over

nitrile gloves)

Chemical-

resistant apron

over a lab coat

Air-purifying

respirator with an

organic vapor

cartridge may be

necessary based

on the scale and

nature of the

reaction.

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

(e.g., Viton™ or

butyl rubber)

Chemical-

resistant suit or

apron

Air-purifying

respirator with an

organic vapor

cartridge

Note on Glove Selection: While specific breakthrough time data for 1-Bromo-3-ethylbenzene
is not readily available, nitrile gloves are suitable for incidental contact. For prolonged contact

or immersion, it is recommended to use a more robust glove material such as Viton™ or butyl

rubber. Always inspect gloves for any signs of degradation or perforation before and during

use.

III. Quantitative Data Summary
The following table summarizes key quantitative data for 1-Bromo-3-ethylbenzene:
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Property Value Source

CAS Number 2725-82-8 --INVALID-LINK--

Molecular Formula C₈H₉Br --INVALID-LINK--

Molecular Weight 185.06 g/mol --INVALID-LINK--

Appearance Colorless to light yellow liquid --INVALID-LINK--

Boiling Point 85 °C at 10 mmHg --INVALID-LINK--

Density 1.3493 g/cm³ --INVALID-LINK--

Flash Point 76-78°C (closed cup) --INVALID-LINK--

IV. Operational Plan: From Receipt to Disposal
A systematic approach to handling 1-Bromo-3-ethylbenzene is crucial for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks in a well-ventilated area.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

All work with 1-Bromo-3-ethylbenzene must be conducted in a certified chemical fume

hood.

Ensure that a safety shower and eyewash station are readily accessible.

Use compatible labware (e.g., glass, PTFE) to avoid degradation.

Keep containers tightly closed when not in use.

3. Spill Management:
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In the event of a spill, immediately evacuate the area and alert personnel.

Don the appropriate PPE for spill cleanup.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

Ventilate the area and decontaminate the spill surface.

4. Emergency Procedures:

Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

V. Disposal Plan
1-Bromo-3-ethylbenzene is classified as a halogenated organic waste and must be disposed

of accordingly.

1. Waste Segregation:

Collect all waste containing 1-Bromo-3-ethylbenzene in a designated, clearly labeled

"Halogenated Organic Waste" container.

Do not mix with non-halogenated waste to ensure proper disposal and to manage costs

effectively.

2. Container Management:
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Use a compatible, leak-proof container with a secure lid.

The container must be labeled with "Hazardous Waste," the full chemical name "1-Bromo-3-
ethylbenzene," and a list of all constituents and their approximate percentages.

Keep the waste container closed at all times, except when adding waste.

3. Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure secondary containment is used to prevent spills.

4. Disposal Request:

When the container is full, or before it reaches the designated accumulation time limit,

arrange for pickup by the institution's environmental health and safety (EHS) department for

proper disposal.

VI. Experimental Protocol: Synthesis of 1-Bromo-3-
ethylbenzene
This protocol details a representative synthesis of 1-Bromo-3-ethylbenzene, illustrating its use

as a reagent.

Objective: To synthesize 1-Bromo-3-ethylbenzene from 3-ethylaniline.

Materials:

3-ethylaniline

50% aqueous sulfuric acid

Sodium nitrite

48% hydrobromic acid

Copper(I) bromide
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Ether

1N aqueous sodium hydroxide

Saturated brine

Anhydrous sodium sulfate

Silica gel

Hexane

Ethyl acetate

Procedure:

In a suitable reaction vessel, slowly add an aqueous solution of sodium nitrite to a cooled

(0°C) solution of 3-ethylaniline in 50% aqueous sulfuric acid over 30 minutes.

Stir the resulting mixture at 0°C for an additional 45 minutes to form the diazonium salt.

In a separate flask, prepare a solution of copper(I) bromide in 48% hydrobromic acid.

Add the prepared diazonium salt solution in batches to the hydrobromic acid solution while

maintaining a gentle reflux.

After the addition is complete, continue to heat the mixture at reflux for 30 minutes.

Cool the reaction mixture to room temperature and perform a liquid-liquid extraction with

ether.

Wash the organic extract sequentially with 1N aqueous sodium hydroxide and saturated

brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.
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Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

(20:1) eluent to obtain 1-Bromo-3-ethylbenzene.[1]

VII. Mandatory Visualizations
The following diagrams illustrate key workflows for the safe handling of 1-Bromo-3-
ethylbenzene.
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Workflow for Handling a Chemical Spill

Immediate Actions

Containment & Cleanup

Decontamination & Reporting

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material into Labeled Waste Container

Decontaminate Spill Area

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for Handling a Chemical Spill.
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Logical Workflow for Waste Disposal

Waste Collection

Waste Storage

Final Disposal

Generate Halogenated Waste

Segregate into Labeled 'Halogenated Organic Waste' Container

Store in Secondary Containment in Satellite Accumulation Area

Keep Container Securely Sealed

Request Pickup from EHS

Professional Disposal

Click to download full resolution via product page

Caption: Logical Workflow for Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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